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Introduction

Benzyl propyl ketone, systematically known as 1-phenyl-2-pentanone, is an aromatic ketone
with the chemical formula C11H140.[1] It features a propyl group attached to the carbonyl
carbon, which is in turn bonded to a benzyl group. This structure imparts specific physical and
chemical properties that are of interest in various fields of chemical synthesis and research.
Ketones, in general, are characterized by a carbonyl group (C=0) bonded to two carbon atoms,
making them polar molecules with distinct reactivity.[2] The presence of the phenyl group in
benzyl propyl ketone introduces aromaticity, influencing its solubility, boiling point, and other
physical characteristics.

This guide provides a comprehensive overview of the core physical properties of benzyl propyl
ketone, detailed experimental protocols for their determination, and a visualization of the
relationships governing these characteristics.

Core Physical Properties

The physical state of ketones is influenced by their molecular weight; lower molecular weight
ketones are typically volatile liquids, while those with more than eleven carbon atoms tend to
be colorless liquids or solids.[3][4] Benzyl propyl ketone, with eleven carbon atoms, exists as a
liquid under standard conditions. The quantitative physical properties are summarized below.
For comparative analysis, data for related isomers and similar ketones are also included.
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Data Summary of Benzyl Propyl Ketone and Related
Compounds

Property

Benzyl Propyl
Ketone (1-
Phenyl-2-
pentanone)

n-Propyl
Phenyl Ketone
(1-Phenyl-1-
butanone)

Benzyl Ethyl
Ketone (1-
Phenyl-2-
butanone)

Benzyl Methyl
Ketone (1-
Phenyl-2-
propanone)

CAS Registry

[6683-92-7][1]

[495-40-9][5]

[1007-32-5][6]

[103-79-7][7]

Number
Molecular

C11H140[1] C10H120]5] C10H120]6] CoH100[7]
Formula
Molar Mass (

162.23[1] 148.20[5] 148.205[6] 134.18[7]
g/mol)
Density (g/mL) 0.972[1] 0.989[5] 0.998[6] 1.002[7]

- ] 109-112 (at 15
Boiling Point (°C)  244[1] 230[5] 216[7]
mmHQg)[6]

Melting Point ) )
0 Not available 12[5] Not available[6] 27[7]
Refractive Index 1.506[1] 1.520[5] 1.5122[6] 1.516[7]
Molar Volume )

166.9[1] 149.9[5] Not available 133.9[7]
(mL/mol)
Surface Tension _

34.96[1] 35.06[5] Not available 38.07[7]

(dyn/cm)

Experimental Protocols for Property Determination

The determination of the physical properties of a compound like benzyl propyl ketone follows

standardized laboratory procedures. These protocols are fundamental to chemical

characterization.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

» Methodology: A common method involves distillation. A small sample of the ketone is placed
in a distillation flask with boiling chips. A thermometer is positioned so that the top of the bulb
is level with the side arm of the distillation apparatus. The flask is heated, and as the liquid
boils, the vapor rises and condenses in the condenser. The temperature at which the vapor
temperature remains constant during distillation is recorded as the boiling point. For
pressure-sensitive compounds, vacuum distillation is employed, and the boiling point is
reported at a specific pressure (e.g., mmHg).

Density Measurement

Density is the mass of a substance per unit volume.

o Methodology: A pycnometer (a small glass flask of a known volume) is used for precise
measurements.

o The empty pycnometer is weighed.

o ltis then filled with the sample liquid (benzyl propyl ketone), ensuring no air bubbles are
present, and weighed again.

o The temperature of the liquid is recorded.

o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer
minus weight of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Measurement

The refractive index measures how much the path of light is bent, or refracted, when entering a
material. It is a characteristic property of a substance.

o Methodology: An Abbe refractometer is the standard instrument.
o Afew drops of the liquid sample are placed on the prism of the refractometer.

o The prism is closed, and light is passed through the sample.
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o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale. The measurement is
temperature-dependent and is typically reported at 20°C.

Solubility Determination

Solubility refers to the ability of a substance to dissolve in a solvent.

o Methodology:

o

A measured amount of the solvent (e.g., water, ethanol, diethyl ether) is placed in a test
tube.

o Small, measured amounts of benzyl propyl ketone are added incrementally while stirring
or vortexing.

o The mixture is observed for homogeneity. The point at which no more ketone dissolves
(e.g., the solution becomes cloudy or a separate layer forms) indicates the saturation
point.

o Solubility is typically expressed qualitatively (e.g., soluble, slightly soluble, insoluble) or
guantitatively (e.g., in g/100 mL). Due to the polar carbonyl group and the large nonpolar
hydrocarbon portion, ketones like benzyl propyl ketone are generally soluble in organic
solvents but have limited solubility in water.[2][8]

Visualizations: Workflows and Relationships
Logical Relationships of Physical Properties

The physical properties of a ketone are not independent; they are governed by the underlying
molecular structure and the resulting intermolecular forces. The following diagram illustrates
these relationships.
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Logical Relationships of Ketone Physical Properties
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Caption: Interplay of molecular structure and physical properties in ketones.

Experimental Workflow for Physical Characterization

The process of characterizing a new or uncharacterized chemical substance follows a logical

progression of experiments to determine its fundamental physical properties.
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Experimental Workflow for Physical Characterization
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Caption: Standard workflow for determining key physical properties of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


http://www.stenutz.eu/chem/solv6.php?name=benzyl+propyl+ketone
https://allen.in/jee/chemistry/ketones
https://unacademy.com/content/neet-ug/study-material/chemistry/physical-and-chemical-properties-of-ketones/
https://www.embibe.com/exams/physical-properties-of-aldehydes-and-ketones/
http://www.stenutz.eu/chem/solv6.php?name=n-propyl+phenyl+ketone
https://www.chemsynthesis.com/base/chemical-structure-33552.html
http://www.stenutz.eu/chem/solv6.php?name=benzyl+methyl+ketone
https://learn.openochem.org/learn/second-semester-topics/aldehydes-and-ketones/physical-properties-of-ketones-and-aldehydes
https://learn.openochem.org/learn/second-semester-topics/aldehydes-and-ketones/physical-properties-of-ketones-and-aldehydes
https://www.benchchem.com/product/b142835#physical-characteristics-of-benzyl-propyl-ketone
https://www.benchchem.com/product/b142835#physical-characteristics-of-benzyl-propyl-ketone
https://www.benchchem.com/product/b142835#physical-characteristics-of-benzyl-propyl-ketone
https://www.benchchem.com/product/b142835#physical-characteristics-of-benzyl-propyl-ketone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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